Cas no 76801-85-9 (Azathramycin)

Azathramycin Properties

Names and Identifiers

• Azathramycin
• Azaerythromycin A
• Desmethyl Azithromycin
• 9-Deoxo-9a-aza-9a-homoerythromycin A
• 9-Deoxo-9a-aza-9a-homo Erythromycin A (Desmethyl Azithromycin)
• (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-11-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-3,4,10-trihydroxy-13-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,8
• 9-Deoxo-9a-aza-9a-homo Erythromycin A Desmethyl Azithromycin
• 9-Deoxo-9a-aza-9a-homo Erythromycin A (Desmethyl Azithromycin)
• AZA-ERYTHROMYCIN
• Azithromycin Impurity A
• 10-Dihydro-10-deoxo-11-azaerythromycin A
• 9a-aza-9-deoxo-9a-homoerythromycin A
• 9a-N-desmethyl azithromycin
• 9-deokso-9a-aza-9a-homoeritromicin A
• 9-deoxo-9a-aza-9a-homoerythromycin
• 9-deoxo-9-dihydro-9a-aza-9a-homoerythromycin A
• DD-Azaerythromycin A
• UNII-4LSP9FJT5B
• (2R,3S,4S,5R,8R,10R,11R,12S,13S,14R)-11-[(2S,3S,4S,6R)-4-(Dimethylamino)-3-hydroxy-6-methyloxan-2-yl
• 6-Demethylazithromycin
• 4LSP9FJT5B
• Azaerythromycin
• DESMETHYL
• desmethyl-azithromycin
• Azithromycin Impurity A
• AKOS025401474
• (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-11-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyl-tetrahydropyran-2-yl]oxy-2-ethyl-3,4,10-trihydroxy-13-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyl-tetrahydropyran-2-yl]oxy-3,5,8,10,12,14-hexamethyl-1-oxa-6-azacyclopentadecan-15-one
• HY-17442
• AZAERYTHROMYCIN A [USP-RS]
• 1-Oxa-6-azacyclopentadecan-15-one, 13-((2,6-dideoxy-3-C-methyl-3-O-methyl-alpha-L-ribo-hexopyranosyl)oxy)-2-ethyl-3,4,10-trihydroxy-3,5,8,10,12,14-hexamethyl-11-((3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyl)oxy)-, (2R-(2R*,3S*,4R*,5R*,8R*,10R*,11R*,12S*,13S*,14R*))-
• s4978
• (Desmethyl Azithromycin)
• MFCD09038719
• AC-18936
• DTXSID30998123
• CCG-270420
• CS-1474
• Q27260028
• EC 616-385-9
• 76801-85-9
• 6-Demethylazithromycin (Azaerythromycin A)
• (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-11-(((2S,3R,4S,6R)-4-(Dimethylamino)-3-hydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-2-ethyl-3,4,10-trihydroxy-13-(((2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyltetrahydro-2H-pyran-2-yl)oxy)-3,5,8,10,12,14-hexamethyl-1-oxa-6-azacyclopentadecan-15-one
• 9-Deoxo-9a-aza-9a-homo Erythromycin A
• 2-ethyl-3,4,10-trihydroxy-3,5,8,10,12,14-hexamethyl-15-oxo-11-{[3,4,6-trideoxy-3-(dimethylamino)hexopyranosyl]oxy}-1-oxa-6-azacyclopentadecan-13-yl 2,6-dideoxy-3-C-methyl-3-O-methylhexopyranoside
• CHEMBL1222181
• (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-11-(4-Dimethylamino-3-hydroxy-6-methyl-tetrahydro-pyran-2-yloxy)-2-ethyl-3,4,10-trihydroxy-13-(5-hydroxy-4-methoxy-4,6-dimethyl-tetrahydropyran-2-yloxy)-3,5,8,10,12,14-hexamethyl-1-oxa-6-azacyclopentadecan-15-one
• SCHEMBL6920246
• 9-Deoxo-9a-aza-9a-homo Erythromycin A(Desmethyl Azithromycin)
• HRKNNHYKWGYTEN-HOQMJRDDSA-N
• AZITHROMYCIN IMPURITY A [EP IMPURITY]
• Azithromycin Imp. A (EP): 6-Demethylazithromycin (Azaerythromycin A)
• (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-11-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-3,4,10-trihydroxy-13-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,8,10,12,14-hexamethyl-1-oxa-6-azacyclopentadecan-15-one
• DA-71191
• +Expand

• MDL： MFCD09038719
• InChIKey： HRKNNHYKWGYTEN-HOQMJRDDSA-N
• Inchi： 1S/C37H70N2O12/c1-14-26-37(10,45)30(41)23(6)38-18-19(2)16-35(8,44)32(51-34-28(40)25(39(11)12)15-20(3)47-34)21(4)29(22(5)33(43)49-26)50-27-17-36(9,46-13)31(42)24(7)48-27/h19-32,34,38,40-42,44-45H,14-18H2,1-13H3/t19-,20-,21+,22-,23-,24+,25+,26-,27+,28-,29+,30-,31+,32-,34+,35-,36-,37-/m1/s1
• SMILES： O([C@@]1([H])[C@@]([H])([C@]([H])(C([H])([H])[C@@]([H])(C([H])([H])[H])O1)N(C([H])([H])[H])C([H])([H])[H])O[H])[C@@]1([H])[C@@](C([H])([H])[H])(C([H])([H])[C@@]([H])(C([H])([H])[H])C([H])([H])N([H])[C@]([H])(C([H])([H])[H])[C@]([H])([C@@](C([H])([H])[H])([C@@]([H])(C([H])([H])C([H])([H])[H])OC([C@]([H])(C([H])([H])[H])[C@]([H])([C@]1([H])C([H])([H])[H])O[C@@]1([H])C([H])([H])[C@](C([H])([H])[H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])OC([H])([H])[H])=O)O[H])O[H])O[H]

Computed Properties

• Exact Mass: 734.49300
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 7
• Monoisotopic Mass: 175.987636
• Heavy Atom Count: 51
• Complexity: 1120
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 189

Experimental Properties

• LogP: 1.88730
• PSA: 188.87000
• Refractive Index: 1.536
• Boiling Point: 815.2°C at 760 mmHg
• Melting Point: 126-136°C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 446.8±34.3 °C
• Color/Form: White solid
• Density: 1.18